Cas no 996-86-1 (N,N-diethyl-2-sulfanylacetamide)

• Product Name: N,N-diethyl-2-sulfanylacetamide
• CAS No: 996-86-1
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 4667922
• PubChem ID: 22457182
• Update Time: 2025-05-24

N,N-diethyl-2-sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-sulfanylacetamide

• Inchi： 1S/C6H13NOS/c1-3-7(4-2)6(8)5-9/h9H,3-5H2,1-2H3
• InChI Key： ITXZOMWPESGFSN-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CS

Additional information on N,N-diethyl-2-sulfanylacetamide

Introduction to N,N-diethyl-2-sulfanylacetamide (CAS No. 996-86-1)

N,N-diethyl-2-sulfanylacetamide, a compound with the chemical formula C₆H₁₁NO₂S, is a significant molecule in the field of chemical and pharmaceutical research. This compound is characterized by its N,N-diethyl substituents and a sulfanylacetamide core, which imparts unique chemical properties making it valuable in various applications. With a CAS number of 996-86-1, this compound has been extensively studied for its potential in medicinal chemistry and industrial processes.

The structure of N,N-diethyl-2-sulfanylacetamide consists of an acetamide group attached to a sulfur atom, which is further substituted with ethyl groups. This arrangement contributes to its reactivity and makes it a versatile intermediate in organic synthesis. The presence of both nitrogen and sulfur atoms enhances its interaction with biological systems, making it a candidate for drug development and other biochemical applications.

In recent years, there has been growing interest in the pharmacological properties of N,N-diethyl-2-sulfanylacetamide. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules. The compound's ability to act as a scaffold for drug design has led to several innovative studies. For instance, modifications of its structure have been investigated for their effects on enzyme inhibition and receptor binding, which are crucial for developing new therapeutic agents.

One of the most compelling aspects of N,N-diethyl-2-sulfanylacetamide is its role in medicinal chemistry. The sulfanylacetamide moiety is known for its ability to enhance the solubility and bioavailability of drugs, making it an attractive component in drug formulations. Recent studies have demonstrated that derivatives of this compound can exhibit potent antimicrobial and anti-inflammatory properties. These findings have opened new avenues for the development of novel treatments for various diseases.

The synthesis of N,N-diethyl-2-sulfanylacetamide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically starts with the reaction of ethylamine with acetyl chloride, followed by sulfuration with sulfur-containing reagents. This method underscores the importance of carefully controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have further optimized the production of this compound, making it more accessible for research purposes.

From an industrial perspective, N,N-diethyl-2-sulfanylacetamide has found applications in various chemical processes beyond pharmaceuticals. Its use as an intermediate in the production of agrochemicals and specialty chemicals has been explored due to its reactivity and stability under different conditions. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific industrial needs, contributing to innovation in material science and chemical manufacturing.

The biological activity of N,N-diethyl-2-sulfanylacetamide has also been a focus of recent research. Studies have shown that certain derivatives can interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects. For example, modifications at the N,N-diethyl positions have been found to influence binding affinity and metabolic stability, which are critical factors in drug design. These findings underscore the importance of structural optimization in developing effective pharmaceuticals.

In conclusion, N,N-diethyl-2-sulfanylacetamide (CAS No. 996-86-1) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique structure, characterized by the N,N-diethyl substituents and sulfanylacetamide core, makes it a valuable intermediate in organic synthesis and drug development. Recent advancements in synthetic chemistry and pharmacological research continue to expand its utility, opening new possibilities for innovation in medicine and chemical manufacturing.